N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]-3-methylbenzotriazole-5-carboxamide

• IUPAC Name: N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]-3-methylbenzotriazole-5-carboxamide
• InChI: InChI=1S/C18H22N6O/c1-24-16-10-13(7-8-15(16)21-23-24)18(25)19-17-11-14(20-22-17)9-12-5-3-2-4-6-12/h7-8,10-12H,2-6,9H2,1H3,(H2,19,20,22,25)
• InChI Key: GYHXQKAUADTNEV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)C(=O)NC3=NNC(=C3)CC4CCCCC4)N=N1
• Molecular Formula: C18H22N6O
• Molecular Weight: 338.4 g/mol

Description

N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]-3-methylbenzotriazole-5-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that combines a pyrazole ring, a benzotriazole moiety, and a carboxamide group, making it an interesting subject for research in chemistry and related disciplines.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]-3-methylbenzotriazole-5-carboxamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the pyrazole ring, followed by the introduction of the cyclohexylmethyl group. The benzotriazole moiety is then synthesized separately and coupled with the pyrazole derivative under specific reaction conditions. The final step involves the formation of the carboxamide group through amidation reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to enhance yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are often employed to monitor the reaction progress and ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]-3-methylbenzotriazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or ketone derivatives, while reduction can produce alcohols or amines.

Scientific Research Applications

N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]-3-methylbenzotriazole-5-carboxamide has diverse applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic effects.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]-3-methylbenzotriazole-5-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing biological pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]-1-methylpyrazole-4-carboxamide
• N-[5-(cyclohexylmethyl)-1,3,4-thiadiazol-2-yl]-4-methoxybenzenesulfonamide

Uniqueness

N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]-3-methylbenzotriazole-5-carboxamide stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile modifications, making it a valuable compound for research and development.